2-AMINO-5-BROMO-BENZO[B]THIOPHENE
Overview
Description
5-Bromobenzo[b]thiophen-2-amine is a chemical compound with the molecular formula C8H6BrNS and a molecular weight of 228.11 g/mol . It is commonly used in scientific experiments due to its unique properties.
Synthesis Analysis
The synthesis of benzothiophene motifs, which includes compounds like 5-Bromobenzo[b]thiophen-2-amine, can be achieved under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes . A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Molecular Structure Analysis
The electronic structure and delocalization in benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), 4-bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), and 4,8-dibromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) were studied using X-ray diffraction analysis and ab initio calculations by EDDB and GIMIC methods .
Scientific Research Applications
Synthesis and Antimicrobial Activity
5-Bromobenzo[b]thiophen-2-amine derivatives have been studied for their potential in the synthesis of novel compounds with antimicrobial activities. For instance, the synthesis of 4-(alkyl/aryl)-3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol was conducted by reacting 2-(4-bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole with different aliphatic/aromatic primary amines. The synthesized compounds were characterized and screened for their antimicrobial activity against various bacterial and fungal strains (Kaneria et al., 2016).
Catalysis and Antimicrobial Screening
The compound has also been involved in palladium-catalyzed amination reactions to prepare several diarylamines in the benzo[b]thiophene series. These reactions showcased the influence of different groups and their positioning on the yield and reaction conditions. Preliminary studies on the antimicrobial activity of these compounds and structure-activity relationships (SARs) were conducted, revealing insights into the chemical behavior and biological potential of these derivatives (Queiroz et al., 2004).
Reactivity and Biological Applications
Research on the reactivity of deactivated 3-aminobenzo[b]thiophenes in the Buchwald–Hartwig C–N coupling revealed the formation of various biologically interesting compounds, including tetracyclic compounds with potential biological activity. This research highlighted the utility of these aminobenzo[b]thiophenes as coupling components in chemical synthesis, opening avenues for the creation of compounds with therapeutic potential (Queiroz, Calhelha, & Kirsch, 2007).
Synthesis and Antioxidant Activity
Moreover, the synthesis of new 7-aryl or 7-heteroarylamino-2,3-dimethylbenzo[b]thiophenes via Buchwald-Hartwig C-N cross-coupling was explored. These compounds were evaluated for their antioxidant properties through various methods, establishing structure-activity relationships based on the presence and position of different substituents. This research contributes to the understanding of the antioxidant potential of benzo[b]thiophene derivatives and their structure-dependent activity (Queiroz, Ferreira, Calhelha, & Estevinho, 2007).
Mechanism of Action
Target of Action
5-Bromobenzo[b]thiophen-2-amine, also known as 2-Amino-5-bromo-benzo[b]thiophene, is a derivative of the thiophene class of compounds . Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer . .
Mode of Action
It is known that thiophene derivatives can interact with various biological targets due to their versatile synthetic applicability and biological activity . The electron pairs on sulfur in the thiophene ring are significantly delocalized in the π electron system, making them extremely reactive . This reactivity may play a role in the compound’s interaction with its targets.
Biochemical Pathways
Thiophene derivatives are known to affect a wide range of biological and physiological functions . These include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer .
Result of Action
Thiophene derivatives are known to have a wide range of therapeutic properties , suggesting that they can induce various molecular and cellular changes.
Safety and Hazards
The safety data sheet for a similar compound, (5-BROMOBENZO[B]THIOPHEN-2-YL)METHANAMINE, suggests that it should be handled with care . If inhaled, the person should be moved into fresh air and given artificial respiration if not breathing . In case of skin or eye contact, the area should be washed off with soap and plenty of water, and a physician should be consulted .
Future Directions
Benzothiophenes have diverse applications in medicinal chemistry and materials science, and they are present in many natural products . The development of efficient methods for the construction of benzothiophene and its derivatives is of great importance . Therefore, the future directions for 5-Bromobenzo[b]thiophen-2-amine could involve further exploration of its potential applications in these areas.
Properties
IUPAC Name |
5-bromo-1-benzothiophen-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNS/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-4H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSEAIYIHFDGRAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C=C(S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801304681 | |
Record name | 5-Bromobenzo[b]thiophen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801304681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
45894-06-2 | |
Record name | 5-Bromobenzo[b]thiophen-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=45894-06-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromobenzo[b]thiophen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801304681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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